Cas no 2228930-75-2 (tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate
• CAS No: 2228930-75-2
• MF: C₁₇H₂₃FN₂O₂
• MW: 306.375128030777
• CID: 5943520
• PubChem ID: 165658663
• Update Time: 2025-05-22

tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate
• 2228930-75-2
• EN300-1884539
• tert-butyl N-{3-[1-(1-aminocyclopropyl)cyclopropyl]-4-fluorophenyl}carbamate

• Inchi： 1S/C17H23FN2O2/c1-15(2,3)22-14(21)20-11-4-5-13(18)12(10-11)16(6-7-16)17(19)8-9-17/h4-5,10H,6-9,19H2,1-3H3,(H,20,21)
• InChI Key： UJNDPXROKSHNSK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CC1)C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.17435614g/mol
• Monoisotopic Mass: 306.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate

tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228930-75-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique tert-butyl carbamate group and its intricate cyclopropyl substituents, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate in the development of advanced materials and pharmaceuticals. The compound's structure, which includes a fluorophenyl group, has been shown to enhance its stability and reactivity under various conditions. This makes it a promising candidate for use in applications ranging from drug delivery systems to high-performance polymers.

The synthesis of tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and carbamate formation. Researchers have recently optimized these processes to improve yield and purity, making the compound more accessible for large-scale production. The use of cyclopropyl groups in the molecule's structure has also been linked to enhanced bioavailability in pharmacological studies, further underscoring its potential in the medical field.

One of the most exciting developments involving this compound is its application in the creation of novel fluorinated polymers. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal for use in high-tech industries such as aerospace and electronics. Additionally, the compound's ability to form stable carbamate linkages has led to its use in the development of biodegradable plastics, aligning with current trends toward sustainable materials.

In terms of biological activity, tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate has shown promise as a precursor for bioactive molecules. Its cyclopropyl substituents are known to influence molecular recognition and binding affinity, properties that are critical in drug design. Recent research has focused on leveraging these characteristics to develop new treatments for various diseases, including cancer and infectious disorders.

The environmental impact of this compound has also been a topic of interest. Studies have demonstrated that the compound's degradation products are non-toxic and biodegradable under natural conditions, reducing concerns about its ecological footprint. This aligns with global efforts to promote green chemistry and sustainable practices in industrial applications.

In conclusion, tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228930-75-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.